5-Nitro-2-(phenylthio)benzonitrile

• IUPAC Name: 5-nitro-2-phenylsulfanylbenzonitrile
• InChI: InChI=1S/C13H8N2O2S/c14-9-10-8-11(15(16)17)6-7-13(10)18-12-4-2-1-3-5-12/h1-8H
• InChI Key: KUWFTPAQURHOBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=C(C=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C13H8N2O2S
• Molecular Weight: 256.28 g/mol

Description

5-Nitro-2-(phenylthio)benzonitrile is a chemical compound with the molecular formula C13H8N2O2S and a molecular weight of 256.28. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string: C1=CC=C(C=C1)SC2=C(C=C(C=C2)N+[O-])C#N.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 256.28. Its InChI code is 1S/C13H8N2O2S/c14-9-10-8-11(15(16)17)6-7-13(10)18-12-4-2-1-3-5-12/h1-8H. The compound should be stored at a temperature of 28 C.

Safety and Hazards

The safety data sheet for 5-Nitro-2-(phenylthio)benzonitrile indicates that it is a combustible liquid and harmful if swallowed or in contact with skin. It is recommended to wear protective gloves, clothing, eye protection, and face protection when handling this compound.

Future Directions

The future directions for the use and study of 5-Nitro-2-(phenylthio)benzonitrile are not explicitly mentioned in the search results. As it is used for proteomics research, it could potentially have applications in the study of proteins and their functions.

Synthesis routes and methods

Procedure details

4-Chloro-3-cyanonitrobenzene (12.5 g, 6.84 mmol) was added portionwise to a stirred N,N-dimethylformamide (50 mL) solution of thiophenol potassium salt [prepared by adding thiophenol (7.1 mL, 6.9 mmol) to a solution of potassium hydroxide (3.84 g, 6.84 mmol) in methanol followed by removal of the methanol in vacuo]. After stirring at 105° C. for 2.5 hours the mixture was poured into ice-water, filtered, the collected solid washed with water, dissolved in 300 mL of refluxing ethanol (charcoal), filtered, treated with 35 mL of water and refrigerated. The resulting pale yellow solid weighed 13.3 g (76%), mp 82°-84° C. 1H--NMR (250 MHz, CDCl3): 6.93 (d, 1H, J=9.0 Hz, aromatic), 7.51-7.62 (m, 5H, aromatic), 8.12(dd, 1H, J=9.2, 2.5 Hz, aromatic), 8.46 (d, 1H, J=2.5 Hz, aromatic). MS (CI, CH4): 257(M+1).